Cas no 2228435-84-3 (2,2-difluoro-3-{1H-pyrrolo2,3-bpyridin-3-yl}propan-1-amine)

• Product Name: 2,2-difluoro-3-{1H-pyrrolo2,3-bpyridin-3-yl}propan-1-amine
• CAS No: 2228435-84-3
• MF: C₁₀H₁₁F₂N₃
• MW: 211.211248636246
• CID: 5937532
• PubChem ID: 165633193
• Update Time: 2025-05-22

2,2-difluoro-3-{1H-pyrrolo2,3-bpyridin-3-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-{1H-pyrrolo2,3-bpyridin-3-yl}propan-1-amine
• EN300-1970223
• 2,2-difluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-amine
• 2228435-84-3

• Inchi： 1S/C10H11F2N3/c11-10(12,6-13)4-7-5-15-9-8(7)2-1-3-14-9/h1-3,5H,4,6,13H2,(H,14,15)
• InChI Key： SXZYAGATOIORFP-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1=CNC2C1=CC=CN=2)F

Computed Properties

• Exact Mass: 211.09210369g/mol
• Monoisotopic Mass: 211.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.7Ų

Additional information on 2,2-difluoro-3-{1H-pyrrolo2,3-bpyridin-3-yl}propan-1-amine

Research Brief on 2,2-Difluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-amine (CAS: 2228435-84-3)

This research brief provides an in-depth analysis of the latest advancements related to the compound 2,2-difluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-amine (CAS: 2228435-84-3), a promising small molecule in the field of chemical biology and medicinal chemistry. The compound has garnered significant attention due to its potential applications in targeted therapies, particularly in oncology and neurodegenerative diseases. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action, revealing novel insights into its therapeutic potential.

The synthesis of 2,2-difluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-amine has been optimized in recent publications, with a focus on improving yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination strategies to achieve high selectivity. The compound's unique structural features, including the difluoro moiety and the pyrrolopyridine core, contribute to its bioactivity and stability, making it a viable candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of key biological pathways. For instance, it has shown potent inhibitory activity against specific kinases involved in cancer cell proliferation. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential for treating neurodegenerative disorders. Recent findings suggest that the compound may also exhibit anti-inflammatory properties, further expanding its therapeutic scope.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for 2,2-difluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-amine, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability and reducing potential toxicity. Ongoing research aims to address these issues through structural modifications and formulation strategies.

In conclusion, 2,2-difluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-1-amine represents a promising scaffold for drug discovery, with applications spanning multiple therapeutic areas. Future research should focus on clinical translation and the development of derivatives with enhanced pharmacological properties. This brief underscores the importance of continued investment in the exploration of this compound and its analogs.